Cas no 16251-32-4 (3-(4-Phenoxyphenyl)propan-1-ol)

3-(4-Phenoxyphenyl)propan-1-ol structure
16251-32-4 structure
Product Name:3-(4-Phenoxyphenyl)propan-1-ol
CAS No:16251-32-4
MF:C15H16O2
MW:228.286344528198
CID:2780633
PubChem ID:71350507
Update Time:2025-07-30

3-(4-Phenoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Phenoxy-benzenepropanol
    • DTXCID60727049
    • F78991
    • 3-(4-Phenoxyphenyl)propan-1-ol
    • 16251-32-4
    • SCHEMBL18240129
    • DTXSID70776306
    • Benzenepropanol, 4-phenoxy-
    • 3-p-phenoxyphenyl-1-propanol
    • Inchi: 1S/C15H16O2/c16-12-4-5-13-8-10-15(11-9-13)17-14-6-2-1-3-7-14/h1-3,6-11,16H,4-5,12H2
    • InChI Key: NNGWHCIMHMOXNB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)CCCO

Computed Properties

  • Exact Mass: 228.115029749Da
  • Monoisotopic Mass: 228.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų

3-(4-Phenoxyphenyl)propan-1-ol Pricemore >>

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